Methyl 2-(2-chloro-6-fluorophenyl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-(2-chloro-6-fluorophenyl)acetate is a useful research compound. Its molecular formula is C9H8ClFO2 and its molecular weight is 202.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescent Chemosensors
Fluorescent chemosensors, such as those based on 4-Methyl-2,6-diformylphenol (DFP), are critical in detecting various analytes, including metal ions and neutral molecules. These chemosensors are noted for their high selectivity and sensitivity, making them valuable in scientific research for monitoring environmental pollutants and studying biological systems (Roy, 2021).
Synthesis of Organic Compounds
Research on the synthesis of organic compounds, such as 2-Fluoro-4-bromobiphenyl, which is a key intermediate in manufacturing certain pharmaceuticals, demonstrates the importance of developing practical and efficient synthetic routes. These methodologies are essential for the production of various organic compounds used in medical and industrial applications (Qiu et al., 2009).
Methanogenic Pathways
Understanding methanogenic pathways through the study of stable carbon isotopic signatures offers insights into microbial processes critical for environmental and climate research. Such studies can inform biogeochemical cycle models and methane emission mitigation strategies (Conrad, 2005).
Carcinogenic Mechanisms
Exploring the potential mechanisms and outcomes of exposure to environmental compounds, like chlorophenoxy herbicides, contributes to our understanding of their impact on human health, particularly in relation to cancer risk. Systematic reviews of such data can guide regulatory policies and public health recommendations (Stackelberg, 2013).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-(2-chloro-6-fluorophenyl)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClFO2/c1-13-9(12)5-6-7(10)3-2-4-8(6)11/h2-4H,5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBWURASHXOJZGA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C=CC=C1Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClFO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30369798 |
Source
|
Record name | METHYL 2-CHLORO-6-FLUOROPHENYLACETATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30369798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103473-99-0 |
Source
|
Record name | METHYL 2-CHLORO-6-FLUOROPHENYLACETATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30369798 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.